Cas no 1903637-07-9 (4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione)

• Product Name: 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
• CAS No: 1903637-07-9
• MF: C₁₄H₂₁N₃O₃S₂
• MW: 343.464840650558
• CID: 5550226
• PubChem ID: 91819148
• Update Time: 2025-07-18

4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• F6524-6114
• 1903637-07-9
• [4-(1,1-dioxothian-4-yl)piperazin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• AKOS025390755
• 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
• (4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(2-methylthiazol-4-yl)methanone

• Inchi： 1S/C14H21N3O3S2/c1-11-15-13(10-21-11)14(18)17-6-4-16(5-7-17)12-2-8-22(19,20)9-3-12/h10,12H,2-9H2,1H3
• InChI Key： MKIXJPUESFVENE-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1CCN(C(C2=CSC(C)=N2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 343.10243389g/mol
• Monoisotopic Mass: 343.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Additional information on 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione

Introduction to 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione (CAS No. 1903637-07-9)

4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione (CAS No. 1903637-07-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thianes, which are sulfur-containing heterocyclic compounds with a broad range of biological activities. The presence of a piperazine moiety and a thiazole ring in its structure imparts it with distinct pharmacological properties, making it a promising candidate for further research and development.

The chemical structure of 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione is characterized by a central thiane core linked to a piperazine ring, which is further substituted with a 2-methylthiazole carbonyl group. This intricate arrangement of functional groups provides the molecule with a high degree of structural diversity and flexibility, which can be exploited for various biological interactions. The thiane core is known for its ability to form stable sulfur-containing rings, while the piperazine moiety is often associated with central nervous system (CNS) activity and receptor modulation.

Recent studies have highlighted the potential of 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione has also demonstrated potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral therapeutic agent. Additionally, it has been shown to have low toxicity and good safety margins in animal models, which are crucial factors for its potential clinical translation.

The synthesis of 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The key steps include the formation of the thiane core through a ring-closing metathesis reaction and the subsequent functionalization of the piperazine ring with the 2-methylthiazole carbonyl group. These synthetic methods provide a robust platform for large-scale production and optimization of the compound for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with neurodegenerative diseases and inflammatory conditions. These findings have generated significant interest from both academic researchers and pharmaceutical companies, leading to increased investment in further clinical development.

In conclusion, 4-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione (CAS No. 1903637-07-9) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, positioning it as a valuable asset in the field of medicinal chemistry.